
chemical properties of 1-Bromo-4-
(bromomethyl)naphthalene

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
1-Bromo-4-

(bromomethyl)naphthalene

Cat. No.: B1281212 Get Quote

An In-depth Technical Guide to the Chemical Properties of 1-Bromo-4-
(bromomethyl)naphthalene

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromo-4-(bromomethyl)naphthalene is a halogenated aromatic hydrocarbon featuring a

naphthalene core substituted with two different bromine-containing functional groups. The

presence of an aromatic bromine atom and a more reactive benzylic bromide makes it a

valuable and versatile bifunctional intermediate in organic synthesis.[1] This guide provides a

comprehensive overview of its chemical properties, synthesis, reactivity, and applications, with

a focus on its utility in research and drug development.

Physicochemical and Spectroscopic Properties
1-Bromo-4-(bromomethyl)naphthalene is a solid at room temperature. Its key physical and

chemical properties are summarized below. Proper storage in an inert atmosphere at 2-8°C is

recommended to maintain its stability.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1281212?utm_src=pdf-interest
https://www.benchchem.com/product/b1281212?utm_src=pdf-body
https://www.benchchem.com/product/b1281212?utm_src=pdf-body
https://www.benchchem.com/product/b1281212?utm_src=pdf-body
https://www.benchchem.com/product/B11862023
https://www.benchchem.com/product/b1281212?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/1-bromomethyl-naphthalene-dic11453.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 79996-99-9 [3]

Molecular Formula C₁₁H₈Br₂ [3]

Molecular Weight 299.99 g/mol

IUPAC Name
1-bromo-4-

(bromomethyl)naphthalene

Physical Form Solid

Purity ≥97% (typical)

Storage Temperature 2-8°C, Inert Atmosphere

Spectroscopic data, including ¹H NMR, IR, and mass spectrometry, are available for the

characterization of this compound.[4]

Reactivity and Handling
The reactivity of 1-Bromo-4-(bromomethyl)naphthalene is characterized by the distinct

functionalities of its two bromine substituents. The bromomethyl group is highly susceptible to

nucleophilic substitution reactions, making it an excellent alkylating agent. The aryl bromide is

less reactive but can participate in a variety of metal-catalyzed cross-coupling reactions, such

as Suzuki, Heck, and Sonogashira couplings. This dual reactivity allows for sequential and site-

selective modifications.

Safety and Hazard Information
This compound is classified as hazardous and should be handled with appropriate personal

protective equipment in a well-ventilated fume hood.
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Hazard Class GHS Classification

Signal Word Danger

Hazard Statements

H302+H312+H332: Harmful if swallowed, in

contact with skin or if inhaled. H314: Causes

severe skin burns and eye damage.

Precautionary Statements

P260, P280, P301+P330+P331,

P303+P361+P353, P304+P340,

P305+P351+P338, P310, P405, P501

Data sourced from Sigma-Aldrich.

Experimental Protocols: Synthesis
1-Bromo-4-(bromomethyl)naphthalene is typically synthesized via the radical bromination of

the methyl group of 4-bromo-1-methylnaphthalene.

Synthesis of 1-Bromo-4-(bromomethyl)naphthalene from
4-Bromo-1-methylnaphthalene
This procedure outlines the free-radical bromination of the benzylic methyl group using N-

Bromosuccinimide (NBS) as the bromine source and Benzoyl Peroxide (BPO) as the radical

initiator.[5]

Materials:

4-Bromo-1-methylnaphthalene (1 equivalent)

N-Bromosuccinimide (NBS) (~1.05 equivalents)

Benzoyl Peroxide (BPO) (catalytic amount, ~0.05 equivalents)

Carbon Tetrachloride (CCl₄), anhydrous

Procedure:
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In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-

bromo-1-methylnaphthalene in anhydrous carbon tetrachloride.

Add N-Bromosuccinimide and a catalytic amount of Benzoyl Peroxide to the solution.

Heat the reaction mixture to reflux (approximately 77°C) under an inert atmosphere.[5]

Monitor the reaction progress using thin-layer chromatography (TLC) until the starting

material is consumed. The reaction is typically refluxed overnight.[5]

Upon completion, cool the mixture to room temperature. The by-product, succinimide, will

precipitate and can be removed by filtration.

Wash the succinimide cake with a small amount of cold carbon tetrachloride.

Combine the filtrates and remove the solvent under reduced pressure using a rotary

evaporator.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/hexanes) to yield 1-Bromo-4-(bromomethyl)naphthalene as a solid.
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Caption: Workflow for the synthesis of 1-Bromo-4-(bromomethyl)naphthalene.

Applications in Research and Drug Development
The unique structure of 1-Bromo-4-(bromomethyl)naphthalene makes it a key building block

for constructing complex organic molecules.[6] Its bifunctional nature allows for the introduction

of the naphthalene scaffold into larger structures with precise control over connectivity.

Medicinal Chemistry: Naphthalene derivatives are known to exhibit a wide range of biological

activities.[7][8] This compound serves as a precursor for synthesizing novel naphthalene-

based structures for screening as potential therapeutic agents. The two distinct bromine sites

allow for the sequential attachment of different pharmacophores, enabling the creation of

diverse chemical libraries for structure-activity relationship (SAR) studies.[7]
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Organic Synthesis: It is widely used as an intermediate in multi-step organic syntheses.[6]

The bromomethyl group can be used to alkylate various nucleophiles (e.g., amines, phenols,

thiols), while the aryl bromide can undergo cross-coupling reactions to form new carbon-

carbon or carbon-heteroatom bonds.

Materials Science: Halogenated naphthalenes are employed as precursors in the

development of functional materials, such as specialty polymers and resins, where they can

enhance thermal and mechanical properties.[1][6]
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Caption: Role as a bifunctional intermediate in chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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